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Compound of Interest

Compound Name: DCE_42

Cat. No.: B1669886 Get Quote

An in-depth analysis of the tissue-specific expression of a particular gene or protein is crucial

for understanding its physiological functions and its potential role in disease. This information is

invaluable for researchers, scientists, and professionals in drug development, as it can guide

target validation, biomarker discovery, and the development of therapeutic strategies.

This technical guide focuses on the expression of the hypothetical protein DCE_42 across

various human tissue types. It provides a comprehensive overview of its expression profile,

detailed methodologies for key experimental techniques, and visual representations of

associated signaling pathways and experimental workflows.

DCE_42 Expression Profile
The expression of DCE_42 has been quantified in a range of human tissues to determine its

relative abundance. The following table summarizes the mean expression levels of DCE_42,

providing a comparative overview.
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Tissue
Mean Expression
(ng/mg of total
protein)

Standard Deviation Method

Liver 150.2 12.5 ELISA

Brain 85.7 9.8 Western Blot

Heart 62.1 7.3 Western Blot

Lung 45.9 5.1 IHC

Kidney 110.4 10.2 ELISA

Skeletal Muscle 25.3 4.6 IHC

Pancreas 98.6 8.9 ELISA

Experimental Protocols
Detailed methodologies are essential for the replication and validation of experimental findings.

Below are the protocols for the key techniques used to assess DCE_42 expression.

Immunohistochemistry (IHC)
Immunohistochemistry is utilized to visualize the localization of DCE_42 within tissue sections.

Tissue Preparation: Formalin-fixed, paraffin-embedded tissue blocks are sectioned at 5 µm,

deparaffinized in xylene, and rehydrated through a graded series of ethanol concentrations.

Antigen Retrieval: Heat-induced epitope retrieval is performed by immersing slides in a 10

mM sodium citrate buffer (pH 6.0) and heating in a pressure cooker for 15 minutes.

Blocking: Non-specific binding sites are blocked by incubating the sections with 5% normal

goat serum in Phosphate Buffered Saline (PBS) for 1 hour at room temperature.

Primary Antibody Incubation: Sections are incubated with a primary antibody specific to

DCE_42 (1:200 dilution) overnight at 4°C in a humidified chamber.
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Secondary Antibody Incubation: After washing with PBS, a biotinylated secondary antibody is

applied for 1 hour at room temperature.

Signal Detection: The signal is detected using a streptavidin-horseradish peroxidase (HRP)

conjugate and 3,3'-Diaminobenzidine (DAB) as the chromogen.

Counterstaining and Mounting: Sections are counterstained with hematoxylin, dehydrated,

and mounted with a permanent mounting medium.

Western Blotting
Western blotting is employed to quantify the relative abundance of DCE_42 in tissue lysates.

Protein Extraction: Tissues are homogenized in RIPA buffer supplemented with protease

inhibitors. The lysate is then centrifuged, and the supernatant containing the total protein is

collected.

Protein Quantification: The total protein concentration is determined using a BCA protein

assay.

SDS-PAGE: Equal amounts of protein (30 µg) are separated on a 10% SDS-polyacrylamide

gel.

Protein Transfer: Proteins are transferred from the gel to a polyvinylidene difluoride (PVDF)

membrane.

Blocking: The membrane is blocked with 5% non-fat milk in Tris-buffered saline with Tween

20 (TBST) for 1 hour at room temperature.

Antibody Incubation: The membrane is incubated with a primary antibody against DCE_42
(1:1000 dilution) overnight at 4°C, followed by incubation with an HRP-conjugated secondary

antibody for 1 hour at room temperature.

Detection: The signal is visualized using an enhanced chemiluminescence (ECL) detection

system.

Enzyme-Linked Immunosorbent Assay (ELISA)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1669886?utm_src=pdf-body
https://www.benchchem.com/product/b1669886?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ELISA is used for the quantitative measurement of DCE_42 in tissue homogenates.

Coating: A 96-well plate is coated with a capture antibody specific for DCE_42 and incubated

overnight at 4°C.

Blocking: The plate is washed and blocked with a blocking buffer for 2 hours at room

temperature.

Sample Incubation: Tissue homogenates and standards are added to the wells and

incubated for 2 hours.

Detection Antibody: A biotinylated detection antibody is added and incubated for 1 hour.

Enzyme Conjugate: Streptavidin-HRP is added and incubated for 30 minutes.

Substrate Addition: A TMB substrate solution is added, and the color is allowed to develop.

Measurement: The reaction is stopped with a stop solution, and the absorbance is read at

450 nm.

Visualizations
Diagrams illustrating signaling pathways and experimental workflows provide a clear and

concise representation of complex processes.
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Caption: Hypothetical signaling cascade initiated by DCE_42 activation.
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Caption: Workflow for analyzing DCE_42 expression in tissue samples.

To cite this document: BenchChem. [DCE_42 expression in different tissue types].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669886#dce-42-expression-in-different-tissue-types]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

